Cas no 192881-82-6 (Diethyl (pentadecan-2-yl)propanedioate)
192881-82-6 structure
Product Name:Diethyl (pentadecan-2-yl)propanedioate
CAS No:192881-82-6
MF:C22H42O4
MW:370.566487789154
CID:2787891
Update Time:2023-08-07
Diethyl (pentadecan-2-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
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- Diethyl (pentadecan-2-yl)propanedioate
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- Inchi: 1S/C22H42O4/c1-5-8-9-10-11-12-13-14-15-16-17-18-19(4)20(21(23)25-6-2)22(24)26-7-3/h19-20H,5-18H2,1-4H3
- InChI Key: UVKPINZNHZFZAR-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)C(C)CCCCCCCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 19
- Complexity: 336
- XLogP3: 8.7
- Topological Polar Surface Area: 52.6
Diethyl (pentadecan-2-yl)propanedioate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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